Cas no 824977-82-4 (Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate)

• Product Name: Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate
• CAS No: 824977-82-4
• MF: C₁₆H₁₆ClNO₄S
• MW: 353.82054233551
• MDL: MFCD05815546
• CID: 4717260
• Update Time: 2025-06-10

Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-[(4-chlorophenyl)sulfonyl]-N-(2-methylphenyl)glycinate
• methyl 2-(N-(4-chlorophenyl)sulfonyl-2-methylanilino)acetate
• glycine, N-[(4-chlorophenyl)sulfonyl]-N-(2-methylphenyl)-, methyl ester
• Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate

• MDL： MFCD05815546
• Inchi： 1S/C16H16ClNO4S/c1-12-5-3-4-6-15(12)18(11-16(19)22-2)23(20,21)14-9-7-13(17)8-10-14/h3-10H,11H2,1-2H3
• InChI Key： XXRBSGVNLVYNEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(CC(=O)OC)C1C=CC=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 497
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate

Comprehensive Overview of Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate (CAS No. 824977-82-4)

Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate, with the CAS number 824977-82-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and applications. The unique structural features of this molecule, including the 4-chlorophenyl and 2-methylphenyl groups, contribute to its potential utility in various industrial and scientific applications.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery and crop protection. Researchers are particularly interested in the glycinate ester moiety of this compound, as it may enhance bioavailability and metabolic stability. The methyl ester group further adds to its reactivity, making it a valuable intermediate in synthetic chemistry. With the growing focus on sustainable and eco-friendly solutions, Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate is being explored for its potential in green chemistry applications.

The synthesis of CAS 824977-82-4 involves multi-step organic reactions, including sulfonylation and esterification. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and consistency. These quality control measures are critical for researchers who rely on this compound for precise experimental outcomes. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing a common concern among laboratory professionals.

One of the most frequently searched topics related to Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate is its potential role in drug development. Given the increasing prevalence of antibiotic resistance, sulfonamide derivatives are being re-evaluated for their antimicrobial properties. Additionally, the compound's structural similarity to known enzyme inhibitors has sparked interest in its application for treating metabolic disorders. These emerging trends highlight the compound's relevance in addressing contemporary health challenges.

Another area of interest is the compound's application in agrochemical formulations. With the global push for higher agricultural yields, researchers are investigating sulfonylglycinate derivatives as potential plant growth regulators or pest control agents. The 4-chlorophenyl group, in particular, is known to exhibit herbicidal activity, making this compound a candidate for further studies in sustainable farming practices. This aligns with the growing consumer demand for environmentally responsible agricultural solutions.

From a commercial perspective, CAS 824977-82-4 is available through specialized chemical suppliers who cater to research institutions and industrial laboratories. Procurement specialists often search for information on bulk pricing, custom synthesis, and technical specifications, underscoring the need for detailed product documentation. The compound's compatibility with various solvents and reagents is another frequently discussed topic among synthetic chemists.

In conclusion, Methyl N-(4-chlorophenyl)sulfonyl-N-(2-methylphenyl)glycinate represents a fascinating example of how targeted molecular design can yield compounds with broad applicability. Its potential in pharmaceutical research, agrochemical innovation, and material science continues to drive scientific inquiry. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutic and agricultural products, meeting the evolving needs of a rapidly changing world.